- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Phosphinic acid esters
Phosphinic acid esters are a class of chemical compounds that consist of an ester linkage between a phosphonic acid group and an alcohol or phenol. These compounds exhibit unique physical and chemical properties, making them valuable in various applications across multiple industries. Their low volatility, high stability under acidic conditions, and excellent solubility in organic solvents contribute to their widespread use as surfactants, emulsifiers, and lubricant additives. Additionally, phosphinic acid esters are employed in the synthesis of pharmaceuticals, agrochemicals, and flame retardants due to their functional diversity and reactivity. Their ability to form stable complexes with metal ions also makes them important reagents in catalysis and coordination chemistry. The versatile nature of these compounds allows for customization according to specific application requirements, ensuring broad applicability across diverse sectors.

-
(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals(-)-(5)-trans Cloprostenol: A Key Player in Chemical Biopharmaceuticals (-)-(5)-trans Cloprostenol, a synthetic analog of prostaglandin E2 (PGE2), has emerged as a significant compound in the field of chemical biopharmaceuticals. Known for its stereochemical purity and potent biological activity, this molecule has found applications in various therapeutic areas, including reproductive health and...
-
Triadimefon's Peculiarities in Chemical Biopharmaceuticals and its ApplicationsTriadimefon's Peculiarities in Chemical Biopharmaceuticals and its Applications Introduction Triadimefon, a heterocyclic compound belonging to the triazole class, has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structural features and diverse biological activities. Originally developed as a fungicide, Triadimefon has demonstrated potential beyond...
-
Tigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in BiopharmaceuticalsTigecycline: A Review of Its Pharmacological Properties and Therapeutic Applications in Biopharmaceuticals Introduction to Tigecycline Tigecycline is a glycylcycline antibiotic that has garnered significant attention in the field of biomedicine due to its unique pharmacological properties and broad-spectrum antimicrobial activity. It belongs to the tetracycline family but differs structurally by...
-
Terbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic ApplicationsTerbinafine: A Comprehensive Review of its Pharmacological Properties and Therapeutic Applications Introduction to Terbinafine Terbinafine is a synthetic antifungal agent that has gained significant attention in the field of biomedicine due to its potent activity against dermatophytes, yeasts, and other fungi. Originally developed by the pharmaceutical company Novartis, terbinafine was approved...
-
Tackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in BiopharmaceuticalsTackling Skin Conditions with the Antimicrobial Properties of Tea Tree Oil in Biopharmaceuticals Tea tree oil has long been recognized for its potent antimicrobial properties, making it a valuable ingredient in biopharmaceutical products designed to address various skin conditions. Derived from the leaves of the Melaleuca alternifolia plant native to Australia, tea tree oil contains numerous...